2-[(2,3-Dimethylphenyl)amino]-2-oxoethyl (4-chlorophenyl)acetate

• IUPAC Name: [2-(2,3-dimethylanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate
• InChI: InChI=1S/C18H18ClNO3/c1-12-4-3-5-16(13(12)2)20-17(21)11-23-18(22)10-14-6-8-15(19)9-7-14/h3-9H,10-11H2,1-2H3,(H,20,21)
• InChI Key: UVMBAUIOQOYQTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)COC(=O)CC2=CC=C(C=C2)Cl)C
• Molecular Formula: C18H18ClNO3
• Molecular Weight: 331.8 g/mol

Description

2-[(2,3-Dimethylphenyl)amino]-2-oxoethyl (4-chlorophenyl)acetate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as DDAO, and it is a fluorescent dye that has been used in a variety of biological experiments. In

Scientific Research Applications

DDAO has been widely used in scientific research as a fluorescent dye for labeling biomolecules such as proteins, peptides, and nucleic acids. It has been used in a variety of applications such as flow cytometry, confocal microscopy, and fluorescence microscopy. DDAO has also been used in the development of biosensors for the detection of enzymes and other biomolecules.

Mechanism of Action

Target of Action

It’s structurally similar to 2-((2,6-dimethylphenyl)amino)benzoic acid (hdmpa), which is a potential non-steroidal anti-inflammatory drug . Therefore, it’s plausible that DDAO might also target enzymes involved in inflammation, such as cyclooxygenases.

Mode of Action

Given its structural similarity to hdmpa, it might inhibit the activity of cyclooxygenases, thereby reducing the production of prostaglandins and other mediators of inflammation .

Biochemical Pathways

If it acts similarly to hdmpa, it might affect the arachidonic acid pathway, leading to a decrease in the production of inflammatory mediators .

Result of Action

If it acts similarly to hdmpa, it might lead to a reduction in inflammation by decreasing the production of inflammatory mediators .

Advantages and Limitations for Lab Experiments

One of the main advantages of using DDAO in lab experiments is its high sensitivity and specificity for labeling biomolecules. It is also compatible with a variety of biological samples such as cells, tissues, and blood. However, one limitation of using DDAO is its high cost compared to other fluorescent dyes. Additionally, the covalent bonding of DDAO to biomolecules may alter their function and activity, which can be a limitation in certain experiments.

Future Directions

There are several future directions for research on DDAO. One potential area of research is the development of new biosensors based on DDAO for the detection of specific biomolecules. Another area of research is the optimization of the synthesis method of DDAO to reduce its cost and increase its yield. Additionally, the use of DDAO in in vivo imaging studies is an area of research that has potential for future development.
Conclusion
In conclusion, 2-[(2,3-Dimethylphenyl)amino]-2-oxoethyl (4-chlorophenyl)acetate, or DDAO, is a fluorescent dye that has been extensively studied for its potential applications in scientific research. Its high sensitivity and specificity for labeling biomolecules make it a valuable tool in a variety of applications such as flow cytometry, confocal microscopy, and fluorescence microscopy. While its high cost and potential alteration of biomolecule function may be limitations, the future directions for research on DDAO offer potential for continued development and optimization.

Synthesis Methods

The synthesis of DDAO involves the reaction of 2,3-dimethylaniline with 4-chlorophenylacetic acid in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting product is a yellow powder that is soluble in water and organic solvents.